2-(4-Chloro-3-sulphamoylbenzoyl)benzoic acid
Overview
Description
2-(4-Chloro-3-sulphamoylbenzoyl)benzoic acid, also known as 4′-Chloro-3′-sulfamoyl-2-benzophenone-2-carboxylic acid or 2-[3-(Aminosulfonyl)-4-chlorobenzoyl]benzoic acid, is a compound with the empirical formula C14H10ClNO5S . It is a potential metabolite of Chlorthalidone .
Molecular Structure Analysis
The molecular weight of 2-(4-Chloro-3-sulphamoylbenzoyl)benzoic acid is 339.75 . The InChI key, which is a unique identifier for chemical substances, is UKRADWWBRBBJLZ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-(4-Chloro-3-sulphamoylbenzoyl)benzoic acid is a solid substance . It has a melting point of 256-258 °C .Scientific Research Applications
C14H10ClNO5S C_{14}H_{10}ClNO_{5}S C14H10ClNO5S
and a molecular weight of 339.75 , has various applications across different fields of scientific research.Pharmaceutical Reference Standard
2-(4-chloro-3-sulfamoylbenzoyl)benzoic acid: is used as a reference standard in pharmaceutical testing. It is specifically prescribed in the British Pharmacopoeia as a reference standard for laboratory tests . This ensures the quality and consistency of pharmaceutical products by providing a benchmark for purity and composition.
Analytical Chemistry
In analytical chemistry, this compound serves as a crucial component for quantitative assays and tests. It is employed to calibrate instruments and validate methods, particularly in the determination of pharmaceutical substances and medicinal products as per BP monographs .
Biochemistry Research
In biochemistry, the compound is studied for its interaction with biological systems. It may be used in the exploration of drug metabolism and the synthesis of more complex biochemical compounds .
Industrial Applications
While specific industrial uses are not directly cited, compounds like 2-(4-chloro-3-sulfamoylbenzoyl)benzoic acid are often integral in the synthesis of various industrial chemicals, serving as intermediates or catalysts in chemical reactions .
Environmental Science
This compound’s role in environmental science could involve studies related to its degradation, bioaccumulation, and potential effects on ecosystems. However, detailed applications in this field require further research and are not explicitly documented in the available resources .
Agricultural Chemistry
Although not directly mentioned in the search results, similar compounds are typically of interest in agricultural chemistry for the development of new pesticides or soil conditioners. The exact role of 2-(4-chloro-3-sulfamoylbenzoyl)benzoic acid in this field would need to be determined by specific studies .
Education and Training
Finally, as a reference standard, 2-(4-chloro-3-sulfamoylbenzoyl)benzoic acid is likely used in educational settings, such as university laboratories, to teach students about pharmaceutical testing and analytical techniques .
Safety and Hazards
properties
IUPAC Name |
2-(4-chloro-3-sulfamoylbenzoyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNO5S/c15-11-6-5-8(7-12(11)22(16,20)21)13(17)9-3-1-2-4-10(9)14(18)19/h1-7H,(H,18,19)(H2,16,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKRADWWBRBBJLZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00200669 |
Source
|
| Record name | 2-(4-Chloro-3-sulphamoylbenzoyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00200669 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chloro-3-sulphamoylbenzoyl)benzoic acid | |
CAS RN |
5270-74-6 |
Source
|
| Record name | 2-[3-(Aminosulfonyl)-4-chlorobenzoyl]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5270-74-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Chloro-3'-sulfamoyl-2-benzophenone carboxylic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005270746 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-(4-Chloro-3-sulphamoylbenzoyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00200669 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-chloro-3-sulphamoylbenzoyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.718 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4'-CHLORO-3'-SULFAMOYL-2-BENZOPHENONE CARBOXYLIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8BC301DXU3 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research mentions a UPLC method for separating Telmisartan and Chlorthalidone impurities. How sensitive is this method in detecting 2-(4-Chloro-3-sulphamoylbenzoyl)benzoic acid, a potential Telmisartan impurity?
A: The provided abstracts [, ] do not specify the detection limits for 2-(4-Chloro-3-sulphamoylbenzoyl)benzoic acid. The researchers focus on the overall method's sensitivity for Telmisartan and Chlorthalidone impurities without singling out specific compounds. Further investigation and validation would be required to determine the method's sensitivity towards 2-(4-Chloro-3-sulphamoylbenzoyl)benzoic acid.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde](/img/structure/B193001.png)
![2-(Methylethoxy)ethyl 4-{2-hydroxy-3-[(methylethyl)amino]propoxy}benzoate](/img/structure/B193003.png)
